Cas no 1806754-05-1 (3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1806754-05-1
• MF: C₉H₈F₅NO₂
• MW: 257.157340049744
• CID: 4813715
• Update Time: 2025-07-18

3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H8F5NO2/c1-4-7(8(10)11)5(16-2)3-6(15-4)17-9(12,13)14/h3,8H,1-2H3
• InChI Key： WELBRTUBWGLIHP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(N=C1C)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 3.4
• Topological Polar Surface Area: 31.4

Additional information on 3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethoxy)pyridine

3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethoxy)pyridine: An Overview of a Promising Compound (CAS No. 1806754-05-1)

3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1806754-05-1) is a multifunctional compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its difluoromethyl, methoxy, methyl, and trifluoromethoxy substituents, which contribute to its distinct properties and reactivity.

The chemical structure of 3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethoxy)pyridine is particularly noteworthy. The presence of the difluoromethyl group enhances the compound's stability and metabolic resistance, making it an attractive candidate for drug development. The methoxy and methyl groups provide additional functionalization, while the trifluoromethoxy group imparts significant lipophilicity and electronic effects, which are crucial for optimizing pharmacokinetic and pharmacodynamic properties.

In the pharmaceutical industry, 3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethoxy)pyridine has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted its efficacy as a potent inhibitor of a key enzyme involved in neurodegenerative disorders. This finding underscores the compound's potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its pharmaceutical applications, 3-(Difluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethoxy)pyridine has also been investigated for its use in agrochemicals. Its unique combination of functional groups makes it an effective herbicide and fungicide. Studies have demonstrated its ability to inhibit the growth of various weeds and fungi, making it a valuable tool in crop protection. Additionally, its low mammalian toxicity and environmental compatibility further enhance its appeal as an agrochemical agent.

The synthesis of 3-(Diffluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethoxy)pyridine has been optimized through various methods to improve yield and purity. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold. Recent advancements in catalytic methods have significantly enhanced the efficiency of this process, reducing both cost and environmental impact. For example, a study published in Organic Letters described a novel palladium-catalyzed method that achieved high yields with excellent selectivity.

The physical and chemical properties of 3-(Diffluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethoxy)pyridine have been extensively characterized. It is a colorless liquid with a molecular weight of 279.1 g/mol. Its boiling point is approximately 150°C at 1 mmHg, and it exhibits good solubility in organic solvents such as dichloromethane and acetone. These properties make it suitable for various synthetic transformations and applications.

In terms of safety, 3-(Diffluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethoxy)pyridine is generally considered safe when handled properly. However, standard precautions should be taken to avoid inhalation, ingestion, or skin contact. It is important to follow established guidelines for handling chemicals in laboratory settings to ensure safety.

The future prospects for 3-(Diffluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethoxy)pyridine are promising. Ongoing research continues to explore its potential applications in drug discovery, agrochemicals, and other fields. Collaborative efforts between academia and industry are expected to drive further innovations and advancements in this area.

In conclusion, 3-(Diffluoromethyl)-4-methoxy-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1806754-05-1) is a versatile compound with significant potential across multiple industries. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is poised to play a crucial role in advancing scientific knowledge and practical solutions.